6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine
CAS No.:
Cat. No.: VC16295467
Molecular Formula: C23H27N7O2
Molecular Weight: 433.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H27N7O2 |
|---|---|
| Molecular Weight | 433.5 g/mol |
| IUPAC Name | 6-[[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl]-2-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine |
| Standard InChI | InChI=1S/C23H27N7O2/c1-16-4-2-3-5-18(16)25-23-27-21(26-22(24)28-23)14-30-10-8-29(9-11-30)13-17-6-7-19-20(12-17)32-15-31-19/h2-7,12H,8-11,13-15H2,1H3,(H3,24,25,26,27,28) |
| Standard InChI Key | BZDPAWXWZLWUBU-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC=CC=C1NC2=NC(=NC(=N2)N)CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5 |
Introduction
Structural Features
-
Triazine Core: The triazine ring is a six-membered heterocyclic ring containing three nitrogen atoms. It is a common scaffold in medicinal chemistry due to its ability to interact with biological targets.
-
Piperazine Ring: Piperazine is known for its diverse biological activities, including central nervous system effects. It is often used in pharmaceuticals for its ability to bind to various receptors.
-
Benzodioxole Moiety: This group is associated with compounds that exhibit pharmacological activities, often contributing to the compound's stability and bioavailability.
-
2-Methylphenyl Group: This aromatic substitution can influence the compound's solubility and biological activity.
Synthesis and Chemical Reactivity
The synthesis of similar triazine-based compounds typically involves multi-step organic reactions. Common methods include nucleophilic substitution reactions and condensation reactions. The specific synthesis of 6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine would likely require careful optimization of reaction conditions to maximize yield and purity.
Potential Biological Activities
Compounds with similar structures have been studied for their roles in inhibiting certain enzymes involved in metabolic pathways. They may also interact with kinases and receptors critical for cellular signaling, suggesting potential therapeutic effects against conditions like cancer and neurological disorders.
Comparison with Similar Compounds
| Compound Name | Structural Differences | Unique Features |
|---|---|---|
| 6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine | Methoxy group on the phenyl ring | Enhanced solubility due to methoxy group |
| 6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(3-chloro-4-methylphenyl)-1,3,5-triazine-2,4-diamine | Chloro and methyl substitutions on the phenyl ring | Potential for different biological activity due to chlorination |
| 6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine | Methyl group on the phenyl ring | May exhibit different reactivity patterns |
Research Findings and Future Directions
While specific research findings on 6-{[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl}-N-(2-methylphenyl)-1,3,5-triazine-2,4-diamine are not available, studies on similar compounds suggest potential therapeutic applications. Further research is needed to elucidate its mechanism of action and to explore its interactions with biological targets.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume